Cas no 50562-01-1 (1-methyl-4-(2,2,2-trifluoroethyl)benzene)

• Product Name: 1-methyl-4-(2,2,2-trifluoroethyl)benzene
• CAS No: 50562-01-1
• MF: C₉H₉F₃
• MW: 174.162973165512
• CID: 933934
• PubChem ID: 285370
• Update Time: 2025-04-24

1-methyl-4-(2,2,2-trifluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2,2,2-trifluoroethyl)benzene
• 1,1,1-Trifluor-2-(p-tolyl)ethan
• 4-(2,2,2-trifluoroethyl)toluene
• AC1L62X8
• AC1Q4K6A
• AG-K-98223
• AR-1C4533
• CTK1H3556
• NSC142233
• SureCN1821550
• DS-003100
• DTXSID70301293
• STL556155
• CCOKSELNRGGVEA-UHFFFAOYSA-N
• MFCD14525512
• BBL102355
• CS-0323034
• SCHEMBL1821550
• NSC 142233
• DSJJCEACYWFWAH-UHFFFAOYSA-N
• NSC-142233
• 50562-01-1
• AKOS005257896
• 1-Methyl-4-(2,2,2-trifluoro-ethyl)-benzene

• Inchi： 1S/C9H9F3/c1-7-2-4-8(5-3-7)6-9(10,11)12/h2-5H,6H2,1H3
• InChI Key： DSJJCEACYWFWAH-UHFFFAOYSA-N
• SMILES： FC(CC1C=CC(C)=CC=1)(F)F

Computed Properties

• Exact Mass: 174.06567
• Monoisotopic Mass: 174.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 3.09980

Additional information on 1-methyl-4-(2,2,2-trifluoroethyl)benzene

Professional Introduction to Compound with CAS No. 50562-01-1 and Product Name: 1-methyl-4-(2,2,2-trifluoroethyl)benzene

The compound with the CAS number 50562-01-1 and the product name 1-methyl-4-(2,2,2-trifluoroethyl)benzene represents a significant advancement in the field of specialty chemicals. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of a methyl group at the C1 position and a 2,2,2-trifluoroethyl group at the C4 position imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

Recent research has highlighted the versatility of 1-methyl-4-(2,2,2-trifluoroethyl)benzene in the development of novel compounds. Its structural features enable it to serve as a precursor in the synthesis of various fluorinated derivatives, which are increasingly important in drug discovery due to their enhanced metabolic stability and bioavailability. The trifluoroethyl moiety, in particular, is known for its ability to improve lipophilicity and reduce susceptibility to metabolic degradation, making it a preferred choice for medicinal chemists.

In the pharmaceutical industry, 1-methyl-4-(2,2,2-trifluoroethyl)benzene has been explored as a building block for active pharmaceutical ingredients (APIs). Studies have demonstrated its role in the synthesis of compounds with potential therapeutic effects in areas such as anti-inflammatory and antiviral treatments. The fluorine atoms attached to the carbon chain contribute to the compound's overall stability and reactivity, facilitating further functionalization into more complex molecules.

Moreover, the compound's applications extend beyond pharmaceuticals into agrochemicals. Its structural framework allows for the development of pesticides and herbicides with improved efficacy and environmental compatibility. The fluorinated aromatic ring enhances the compound's binding affinity to biological targets, making it an effective component in crop protection formulations.

From a material science perspective, 1-methyl-4-(2,2,2-trifluoroethyl)benzene exhibits interesting electronic properties due to its aromatic nature and fluorine substitution. This makes it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and semiconductors. The compound's ability to undergo electrophilic aromatic substitution reactions further expands its utility in polymer chemistry and advanced material synthesis.

The synthesis of 1-methyl-4-(2,2,2-trifluoroethyl)benzene involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as cross-coupling reactions and fluorochemical transformations are employed to achieve high yields and purity. These synthetic routes not only showcase the compound's complexity but also underscore the progress in chemical manufacturing processes.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 1-methyl-4-(2,2,2-trifluoroethyl)benzene's reactivity and interactions. Molecular modeling studies have revealed insights into how this compound behaves in various chemical environments, aiding researchers in designing more efficient synthetic strategies and predicting its behavior in biological systems.

The environmental impact of using 1-methyl-4-(2,2,2-trifluoroethyl)benzene is another critical consideration. While fluorinated compounds offer numerous benefits in terms of stability and performance, their environmental persistence must be carefully managed. Ongoing research focuses on developing greener synthetic routes that minimize waste and reduce ecological footprints without compromising on efficiency.

In conclusion,1-methyl-4-(2,2,2-trifluoroethyl)benzene (CAS No. 50562-01-1) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an invaluable tool for chemists and researchers working on cutting-edge technologies. As our understanding of its properties continues to grow,this compound is poised to play an even greater role in shaping future advancements.